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Compound of Interest

Compound Name: Urea, N,N'-dinitro-

Cat. No.: B171865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving field of energetic materials, the quest for novel compounds with superior

performance and enhanced safety characteristics is paramount. N,N'-dinitrourea (DNU), a high-

density energetic compound, has garnered significant interest as a potential plasticizer in

explosive and propellant formulations. This guide provides an objective comparison of the

performance of DNU against other commonly used energetic plasticizers, supported by

experimental data, to aid researchers in their material selection and development endeavors.

Performance Characteristics: A Quantitative
Comparison
The efficacy of an energetic plasticizer is determined by a combination of key performance

parameters. The following table summarizes the critical properties of N,N'-dinitrourea in

comparison to other well-established energetic plasticizers.
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Property
N,N'-
dinitrourea
(DNU)

Nitroglyceri
ne (NG)

1,2,4-
Butanetriol
Trinitrate
(BTTN)

Diethylene
Glycol
Dinitrate
(DEGDN)

Triethylene
Glycol
Dinitrate
(TEGDN)

Chemical

Formula
CH₂N₄O₅ C₃H₅N₃O₉ C₄H₇N₃O₉ C₄H₈N₂O₇ C₆H₁₂N₂O₈

Molecular

Weight (

g/mol )

150.06 227.09 241.12 196.12 240.17

Density

(g/cm³)

1.98 -

2.067[1]
1.59[1] 1.52[2] 1.38[3] 1.33[1][4]

Oxygen

Balance (%)
+21.33 +3.5[5] -16.6[2] -49.0 -66.7[1]

Detonation

Velocity (m/s)

~8300

(calculated)
7700 ~7700 6900 6700

Detonation

Pressure

(GPa)

~32

(calculated)
25.7 ~25 - -

Decompositio

n Temp. (°C)
~147 (onset) 50-60[6]

~230 (5 sec

explosion)[2]

~197

(decomposes

)[3]

228[7]

Impact

Sensitivity

(BAM)

4 J 0.2 J 1 Nm[2] Moderate Low

Friction

Sensitivity

(BAM)

36 N 0.2 N Moderate Low Low

Experimental Protocols
The data presented in this guide is derived from standardized experimental methodologies.

Below are detailed protocols for the key characterization techniques cited.
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Thermal Analysis: Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)
Objective: To determine the thermal stability and decomposition characteristics of the energetic

plasticizers.

1. Thermogravimetric Analysis (TGA)

Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: A small sample (typically 2-5 mg) of the energetic material is placed in

an open sample pan (e.g., aluminum or platinum).[8][9]

Procedure:

The sample pan is placed in the TGA furnace.

An inert atmosphere (e.g., nitrogen) is established at a constant flow rate (e.g., 20-50

mL/min).[8]

The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature

range (e.g., ambient to 400 °C).[8]

The mass of the sample is continuously monitored and recorded as a function of

temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the

onset of decomposition and the temperature at which significant mass loss occurs.

2. Differential Scanning Calorimetry (DSC)

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: A small sample (typically 1-5 mg) of the energetic material is

hermetically sealed in an aluminum pan.[10][11]

Procedure:
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The sealed sample pan and an empty reference pan are placed in the DSC cell.[11]

An inert atmosphere (e.g., nitrogen) is maintained at a constant flow rate.

The sample and reference are heated at a constant rate (e.g., 10 °C/min) over a specified

temperature range.[11]

The differential heat flow between the sample and the reference is recorded as a function

of temperature.

Data Analysis: The DSC thermogram is analyzed to identify exothermic and endothermic

events, such as melting and decomposition. The onset temperature and the peak

temperature of the decomposition exotherm are key indicators of thermal stability.

Sensitivity Testing: BAM Impact and Friction Tests
Objective: To assess the sensitivity of the energetic plasticizers to mechanical stimuli (impact

and friction).

1. BAM Impact Test

Apparatus: A standard BAM fallhammer apparatus.[12][13]

Sample Preparation: A small, measured amount of the substance (typically around 40 mm³)

is placed in the test device.

Procedure:

The sample is subjected to the impact of a falling weight from a specified height.[12]

The test is repeated multiple times at various drop heights.

The outcome (explosion or no explosion) is recorded for each trial.

Data Analysis: The results are statistically analyzed (e.g., using the Bruceton method) to

determine the 50% probability of initiation, expressed as the impact energy in Joules (J). A

lower value indicates higher sensitivity.
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2. BAM Friction Test

Apparatus: A standard BAM friction apparatus.[14][15][16]

Sample Preparation: A small amount of the substance is spread on a porcelain plate.[14][17]

Procedure:

A porcelain pin is pressed onto the sample with a specific load.[14][17]

The porcelain plate is moved back and forth under the pin.[14][17]

The test is conducted with varying loads.

The outcome (e.g., crackling, report, or flame) is observed.

Data Analysis: The lowest load at which an event occurs is determined. A lower value in

Newtons (N) indicates higher friction sensitivity.

Mandatory Visualizations
Synthesis of N,N'-dinitrourea (DNU)
The synthesis of N,N'-dinitrourea typically involves the nitration of urea using a mixed acid

nitrating agent.

Urea
(NH2CONH2)

Nitration

Mixed Acid
(HNO3 + H2SO4)

N,N'-dinitrourea
(O2NNHCONHNO2)

Click to download full resolution via product page

Synthesis pathway of N,N'-dinitrourea.
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Decomposition Pathway of N,N'-dinitrourea (DNU)
The thermal decomposition of N,N'-dinitrourea is a complex process that can proceed through

several pathways, often initiated by the cleavage of the N-NO₂ bond.

N,N'-dinitrourea

Initial N-NO2 Bond Cleavage

Formation of Radicals
(•NO2 and Urea-based radical)

Further Decomposition

Gaseous Products
(N2, CO2, H2O, etc.)

Click to download full resolution via product page

Simplified decomposition pathway of DNU.

Experimental Workflow for Performance
Characterization
A logical workflow is followed to comprehensively characterize the performance of energetic

plasticizers.
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Workflow for energetic plasticizer characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. imemg.org [imemg.org]

2. copperheadchemical.com [copperheadchemical.com]

3. Diethylene glycol dinitrate - Wikipedia [en.wikipedia.org]

4. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]

5. Simple and Green Synthesis of a Novel Fluoro-Nitrato Energetic Plasticizer - PMC
[pmc.ncbi.nlm.nih.gov]

6. Nitroglycerin | Description, Properties, & Uses | Britannica [britannica.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b171865?utm_src=pdf-body-img
https://www.benchchem.com/product/b171865?utm_src=pdf-custom-synthesis
https://imemg.org/wp-content/uploads/IMEMTS%202010/papers/Suuronen-10509_TEGDN%20Sensitivity%20Reducing%20Ingredient%20for%20Nitrocellulose%20Based%20Propellants_IMEMTS2010-Paper.pdf
https://www.copperheadchemical.com/pdfs/energetic/PIB_%20Butanetriol_Trinitrate_Jan_2019_FINAL.pdf
https://en.wikipedia.org/wiki/Diethylene_glycol_dinitrate
https://en.wikipedia.org/wiki/Triethylene_glycol_dinitrate
https://pmc.ncbi.nlm.nih.gov/articles/PMC9089367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9089367/
https://www.britannica.com/science/nitroglycerin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]

8. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]

9. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]

10. Differential Scanning Calorimetry (DSC) - Prime Process Safety Center
[primeprocesssafety.com]

11. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357 [intertek.com]

12. fauske.com [fauske.com]

13. ozm.cz [ozm.cz]

14. osti.gov [osti.gov]

15. Bam Friction Device Instrumentation to Determine Explosive’s Friction Sensitivity | UTEC
Corporation, LLC [utec-corp.com]

16. utec-corp.com [utec-corp.com]

17. digital.library.unt.edu [digital.library.unt.edu]

To cite this document: BenchChem. [A Comparative Performance Analysis of N,N'-
dinitrourea and Other Energetic Plasticizers]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b171865#performance-comparison-between-n-n-
dinitrourea-and-other-energetic-plasticizers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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